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Compound of Interest

Compound Name: Bis-(N,N'-PEG4-NHS ester)-Cy5

Cat. No.: B12294321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Bis-PEG4-Cy5-NHS, a fluorescent dye vital for

labeling and tracking biomolecules. The core of this molecule is the Cyanine5 (Cy5)

fluorophore, known for its brightness and emission in the far-red spectrum, which minimizes

autofluorescence from biological samples.[1][2] The addition of a polyethylene glycol (PEG)

spacer enhances its water solubility and biocompatibility, while the N-hydroxysuccinimide

(NHS) ester group allows for covalent attachment to primary amines on proteins and other

biomolecules.[3][4]

Core Spectroscopic Properties
The spectral characteristics of Bis-PEG4-Cy5-NHS are primarily dictated by the Cy5 core.

These properties are crucial for designing experiments and selecting appropriate

instrumentation.
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Property Value Unit References

Excitation Maximum

(λex)
~649 nm [4]

Emission Maximum

(λem)
~667 nm [4]

Molar Extinction

Coefficient (ε)
~232,000 M⁻¹cm⁻¹ [4]

Quantum Yield (Φ) ~0.2 - [5]

Recommended Laser

Lines
633, 647 nm [1]

Common Emission

Filter
660/20 - [1]

Note: The quantum yield is a typical value for Cy5 dyes.[5] The specific value for Bis-PEG4-

Cy5-NHS may vary slightly.

Detailed Experimental Protocols
Accurate characterization and application of Bis-PEG4-Cy5-NHS require precise experimental

techniques. Below are detailed protocols for measuring its fluorescence spectra and for

labeling antibodies.

Protocol 1: Measurement of Excitation and Emission
Spectra
This protocol outlines the procedure for determining the fluorescence spectra of Bis-PEG4-

Cy5-NHS using a spectrofluorometer.

Materials:

Bis-PEG4-Cy5-NHS

Anhydrous Dimethyl sulfoxide (DMSO)
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Phosphate-buffered saline (PBS), pH 7.4

Quartz cuvette

Spectrofluorometer

Procedure:

Sample Preparation:

Prepare a 1 mM stock solution of Bis-PEG4-Cy5-NHS in anhydrous DMSO.

Dilute the stock solution in PBS to a final concentration that yields an absorbance of

approximately 0.05 at the excitation maximum (~649 nm) to avoid inner filter effects.[6]

Emission Spectrum Measurement:[7][8]

Set the spectrofluorometer's excitation wavelength to the maximum absorption wavelength

(~649 nm).

Scan the emission wavelengths from approximately 660 nm to 800 nm.

Record the fluorescence intensity at each emission wavelength to identify the emission

maximum (λem).

Excitation Spectrum Measurement:[7][8]

Set the spectrofluorometer's emission wavelength to the determined emission maximum

(~667 nm).

Scan the excitation wavelengths from approximately 550 nm to 660 nm.

Record the fluorescence intensity at each excitation wavelength to determine the

excitation maximum (λex).

Data Analysis:

Plot fluorescence intensity versus wavelength for both scans.
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The peak of the excitation scan corresponds to the excitation maximum (λex), and the

peak of the emission scan corresponds to the emission maximum (λem).

Protocol 2: Antibody Labeling with Bis-PEG4-Cy5-NHS
This protocol describes the covalent labeling of an antibody with Bis-PEG4-Cy5-NHS. The NHS

ester reacts with primary amines (e.g., lysine residues) on the antibody.[9]

Materials:

Antibody (free of amine-containing stabilizers like Tris or BSA)

Bis-PEG4-Cy5-NHS

Anhydrous DMSO

1 M Sodium bicarbonate (NaHCO₃), pH 8.3

Size-exclusion chromatography column (e.g., Sephadex G-25)

PBS, pH 7.4

Procedure:

Antibody Preparation:[10]

Dissolve the antibody in 0.1 M sodium bicarbonate buffer to a concentration of 2.5 mg/mL.

If the antibody is in a different buffer, adjust the pH by adding 1/10th volume of 1 M sodium

bicarbonate.

Dye Preparation:[10]

Allow the vial of Bis-PEG4-Cy5-NHS to warm to room temperature.

Prepare a 10 mM stock solution of the dye in anhydrous DMSO.

Labeling Reaction:[10][11]
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While gently stirring, add 15-25 µL of the 10 mM dye stock solution for every 1 mL of

antibody solution. This creates a dye-to-protein molar ratio of approximately 9:1 to 15:1.

Incubate the reaction for 1 hour at room temperature, protected from light.

Purification:

Separate the labeled antibody from the unreacted dye using a size-exclusion

chromatography column pre-equilibrated with PBS.

Collect the fractions containing the labeled antibody, which will elute first.

Storage:

Store the purified, labeled antibody at 4°C for short-term use or at -20°C for long-term

storage.[11]

Visualizations of Key Workflows
The following diagrams illustrate the fundamental principle of fluorescence and a common

experimental workflow involving NHS ester dyes.
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Caption: Principle of Fluorescence (Jablonski Diagram) for Cy5.
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Caption: Workflow for Antibody Labeling with Bis-PEG4-Cy5-NHS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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